Cas no 1823619-47-1 (4-(4-Fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(4-Fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one
• CAS No: 1823619-47-1
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 6580324
• PubChem ID: 165667419
• Update Time: 2025-06-13

4-(4-Fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1868654
• 1823619-47-1
• 4-(4-fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one
• 4-(4-Fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one

• Inchi： 1S/C10H10FNO3/c1-14-9-4-6(2-3-7(9)11)8-5-15-10(13)12-8/h2-4,8H,5H2,1H3,(H,12,13)
• InChI Key： FMFLXWIICVJDGE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1COC(N1)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-(4-Fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one

Introduction to 4-(4-Fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 1823619-47-1)

4-(4-Fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1823619-47-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the oxazolidinone class, a scaffold widely recognized for its versatile biological activities. The structural features of this molecule, particularly the presence of a fluoro substituent at the para position relative to a methoxy group on the aromatic ring, along with the oxazolidinone core, contribute to its unique chemical and pharmacological properties.

The oxazolidinone ring system is a privileged structure in drug discovery due to its ability to mimic peptide bonds and interact with biological targets in multiple ways. Its three-membered heterocycle introduces conformational constraints that can enhance binding affinity and selectivity. In 4-(4-fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one, the aromatic ring is further functionalized with a fluoro atom at position 4 and a methoxy group at position 3. The fluorine atom is known to modulate electronic properties and metabolic stability, while the methoxy group can influence solubility and binding interactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in drug design. The combination of electronic and steric effects induced by the fluoro and methoxy substituents, along with the rigid oxazolidinone core, makes this compound an attractive candidate for further investigation. Studies have demonstrated that modifications in this region can significantly alter pharmacokinetic profiles and target interactions.

In the context of medicinal chemistry, 4-(4-fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one has been explored for its potential as an intermediate in the synthesis of biologically active molecules. The oxazolidinone scaffold is particularly relevant in the development of antimicrobial agents, where it has shown promise in disrupting bacterial cell wall synthesis and inhibiting protease enzymes. The presence of both fluoro and methoxy groups enhances its interactions with these targets, making it a valuable building block for novel therapeutics.

Recent research has also focused on the role of fluorinated aromatic compounds in modulating enzyme activity. The electron-withdrawing nature of the fluoro atom can strengthen binding interactions with enzymes by increasing electrostatic complementarity or by inducing specific conformational changes in the binding pocket. This has been observed in various enzyme families, including kinases and proteases, which are key targets in oncology and inflammatory diseases. The methoxy group further fine-tunes these interactions by providing additional hydrogen bonding opportunities or by influencing solvation effects.

The synthesis of 4-(4-fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps typically include condensation reactions to form the oxazolidinone ring, followed by selective functionalization of the aromatic ring to introduce the desired substituents. Advances in catalytic processes have enabled more efficient and scalable synthetic routes, reducing costs and improving yields.

The pharmacological profile of this compound has been studied through both in vitro and in vivo experiments. Initial assays have shown promising activity against several biological targets relevant to human health conditions such as cancer, inflammation, and infectious diseases. The ability of 4-(4-fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one to interact with these targets suggests its potential as a lead compound for further drug development efforts.

In conclusion, 4-(4-fluoro-3-methoxyphenyl)-1,3-oxazolidin-2-one (CAS No. 1823619-47-1) represents a structurally intriguing molecule with significant pharmaceutical potential. Its unique combination of substituents on an oxazolidinone core positions it as a valuable candidate for medicinal chemistry research aimed at developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, this compound will likely play an important role in future drug discovery initiatives.